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Compound of Interest

Compound Name: Zarilamid

Cat. No.: B1682402 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides essential, immediate

safety and logistical information for the handling of Zarilamid, a phenylamide fungicide. The

following procedural guidance is intended to be a primary resource for laboratory safety and

chemical management.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Zarilamid is provided in the table

below. This information is critical for understanding its behavior and potential hazards.
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Property Value

Chemical Formula C₁₁H₁₁ClN₂O₂

Molecular Mass 238.67 g/mol

CAS Number 84527-51-5

IUPAC Name
(RS)-4-chloro-N-

(cyano(ethoxy)methyl)benzamide

Appearance Data not publicly available

Melting Point Data not publicly available

Boiling Point Data not publicly available

Solubility Data not publicly available

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for Zarilamid, the following PPE

recommendations are based on the general guidelines for handling phenylamide fungicides

and other laboratory chemicals with potential hazards. A thorough risk assessment should be

conducted for any specific experimental procedure.

PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Double-gloving with chemical-

resistant gloves

Eye Protection
Safety glasses with side

shields

Chemical safety goggles or a

face shield

Body Protection Laboratory coat
Chemical-resistant apron or

coveralls

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area

Use a NIOSH-approved

respirator with an appropriate

cartridge if aerosols or dusts

are generated
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Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of Zarilamid.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed, original container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials, such as strong oxidizing agents.

Emergency Procedures and First Aid
In the event of an emergency, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Operational Plans: Experimental Workflow
While specific experimental protocols for Zarilamid are not widely available, a general workflow

for handling a powdered chemical compound in a research setting is outlined below. This

workflow is designed to ensure safety and procedural consistency.

Preparation Execution Cleanup & Disposal

Don Appropriate PPE Prepare Fume Hood Gather Materials & Reagents Weigh Zarilamid Dissolve in Solvent Perform Experiment Record Observations Decontaminate Glassware Dispose of Chemical Waste Remove PPE Wash Hands

Click to download full resolution via product page

A general experimental workflow for handling Zarilamid.
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Mechanism of Action: Inhibition of rRNA
Biosynthesis
Zarilamid belongs to the phenylamide class of fungicides. The primary mode of action for this

class is the inhibition of ribosomal RNA (rRNA) biosynthesis in oomycete pathogens. This

disruption of protein synthesis is crucial for the fungicide's effectiveness.
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The signaling pathway of Zarilamid's mode of action.

Disposal Plan
Proper disposal of Zarilamid and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing Zarilamid, including unused product, contaminated lab supplies

(e.g., pipette tips, gloves), and rinsate from cleaning glassware, in a designated and clearly

labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be

collected as hazardous waste.

After rinsing, the container can be disposed of according to institutional and local regulations.

In many cases, it can be discarded as regular laboratory waste.

Disposal Method:

All chemical waste must be disposed of through an approved hazardous waste disposal

facility.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal. Do

not dispose of Zarilamid down the drain or in the regular trash.

Spill Cleanup:

In case of a small spill, carefully scoop up the solid material and place it in the hazardous

waste container.
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Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

For large spills, evacuate the area and follow your institution's emergency spill response

procedures.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Zarilamid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682402#personal-protective-equipment-for-
handling-zarilamid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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